An In-depth Technical Guide to the Discovery and Synthesis of Mavacamten, a First-in-Class Myosin Modulator
An In-depth Technical Guide to the Discovery and Synthesis of Mavacamten, a First-in-Class Myosin Modulator
For Researchers, Scientists, and Drug Development Professionals
Preamble: Initial inquiries into "Myosin modulator 1" revealed a recently disclosed compound, B141, with limited publicly available data. To provide a comprehensive technical resource that fulfills the core requirements of this guide, the focus has been shifted to Mavacamten (formerly MYK-461). Mavacamten is a first-in-class, selective, allosteric, and reversible cardiac myosin inhibitor.[1][2] Its extensive documentation from discovery through clinical trials provides a robust case study for drug development professionals.
Executive Summary
Hypertrophic cardiomyopathy (HCM) is a genetic disorder characterized by the thickening of the heart muscle, leading to hypercontractility and impaired relaxation.[3] Mavacamten is a targeted therapy that directly addresses the underlying pathophysiology of HCM by modulating the function of cardiac myosin.[4] It reduces the excessive actin-myosin cross-bridge formation, thereby normalizing contractility and improving cardiac filling pressures.[5] Preclinical and pivotal clinical trials have demonstrated its efficacy in improving functional capacity, symptoms, and key biomarkers in patients with obstructive HCM.[4][6] This guide provides a detailed overview of the discovery, synthesis, mechanism of action, and key experimental data for Mavacamten.
Discovery and Synthesis
Discovery
Mavacamten (MYK-461) was identified through a high-throughput screen of a small molecule library designed to identify compounds that reduce the steady-state ATPase activity of bovine cardiac myofibrils.[7] The goal was to find a molecule that could decrease sarcomere force generation.[7] Subsequent optimization of a hit compound from this screen led to the development of Mavacamten.[7][8] Preclinical studies in mouse models of HCM demonstrated that early and chronic administration of Mavacamten could prevent the development of ventricular hypertrophy, cardiomyocyte disarray, and myocardial fibrosis.[3]
Synthesis
The synthesis of Mavacamten has been described in the scientific literature. A representative synthetic scheme is outlined below. The process involves the synthesis of an indoline (B122111) intermediate, which is then acylated to produce the final compound.[9]
A detailed, step-by-step synthesis protocol is proprietary and subject to patent protection. The following is a generalized representation based on published information.
Generalized Synthesis Workflow:
Caption: Generalized synthetic pathway for Mavacamten.
Mechanism of Action
Mavacamten is a selective, allosteric, and reversible inhibitor of β-cardiac myosin ATPase.[2][5] It modulates the chemomechanical cycle of myosin at multiple stages.[7] The primary mechanism involves stabilizing an auto-inhibited, energy-sparing "super-relaxed" state of the myosin head.[5] This reduces the number of myosin heads available to interact with actin, thereby decreasing the probability of force-producing cross-bridge formation.[5][10] By normalizing the ratio of 'on' and 'off' myosin heads, Mavacamten reduces the hypercontractility characteristic of HCM.[10]
Signaling Pathway of Mavacamten's Action:
Caption: Mavacamten's modulation of the myosin ATPase cycle.
Quantitative Data
Preclinical Data
Mavacamten has demonstrated potent and selective inhibition of cardiac myosin in various preclinical models.
Table 1: In Vitro Inhibitory Activity of Mavacamten
| Assay System | Species | IC50 (µM) | Reference |
| Myofibril ATPase | Bovine Cardiac | 0.49 | [5] |
| Myofibril ATPase | Human Cardiac | 0.71 | [5] |
| Myofibril ATPase | Rabbit Skeletal | 2.14 | [5] |
| Actomyosin ATPase | Bovine Cardiac | 0.473 | [7] |
| Actomyosin ATPase | Human Cardiac | 0.727 | [7] |
| Actomyosin ATPase | Rabbit Fast Skeletal | 5.852 | [7] |
| Actomyosin ATPase | Chicken Gizzard Smooth Muscle | >50 | [7] |
| In Vitro Motility | Bovine Cardiac HMM | 0.587 | [7] |
Table 2: Preclinical Pharmacodynamics in Animal Models
| Model | Parameter | Effect of Mavacamten | Reference |
| Healthy Rats | Fractional Shortening (FS) | ~20% reduction at 1 mg/kg | [11] |
| Healthy Dogs | Fractional Shortening (FS) | ~11% reduction at 0.045 mg/kg for 31 days | [11] |
| HCM Mouse Model | Ventricular Hypertrophy | Suppressed development | [3] |
| HCM Mouse Model | Myocardial Fibrosis | Suppressed development | [3] |
| Feline Model of HCM | LV Outflow Tract Obstruction | Eliminated | [12] |
Clinical Trial Data
Mavacamten has undergone extensive clinical evaluation, demonstrating significant improvements in patients with obstructive hypertrophic cardiomyopathy.
Table 3: Key Efficacy Endpoints from the EXPLORER-HCM Phase 3 Trial (Week 30)
| Endpoint | Mavacamten (n=123) | Placebo (n=128) | p-value | Reference |
| Primary Composite Endpoint* | 37% | 17% | 0.0005 | [13] |
| Change in Post-exercise LVOT Gradient (mm Hg) | -47 | -10 | <0.0001 | [13] |
| Change in pVO₂ (mL/kg/min) | 1.4 | -0.1 | 0.0006 | [13] |
| Patients with ≥1 NYHA Class Improvement | 65% | 31% | N/A | [1] |
| Reduction in NT-proBNP | 80% greater than placebo | N/A | N/A | [1] |
*Primary composite endpoint: ≥1.5 mL/kg/min increase in pVO₂ and ≥1 NYHA class improvement OR ≥3.0 mL/kg/min increase in pVO₂ and no worsening of NYHA class.
Table 4: Long-term Efficacy from the VALOR-HCM Trial (Week 56)
| Endpoint | Mavacamten Group (n=56) | Placebo Crossover Group (n=52) | Reference |
| Met Composite Endpoint for SRT Eligibility | 8.9% | 19.2% | [14][15] |
| Mean Change in Resting LVOT Gradient (mm Hg) | -34.0 | -33.2 | [14][15] |
| Mean Change in Valsalva LVOT Gradient (mm Hg) | -45.6 | -54.6 | [14][15] |
| Patients with ≥1 NYHA Class Improvement | 93% | 73% | [15] |
Experimental Protocols
Steady-State ATPase Activity Assay
This assay measures the rate of ATP hydrolysis by myosin or myofibrils.
Workflow for ATPase Activity Assay:
Caption: Workflow for determining myosin ATPase activity.
Protocol Outline:
-
Protein Preparation: Isolate myofibrils from cardiac tissue or purify myosin subfragments (S1 or HMM).[7]
-
Assay Setup: In a 96-well plate, combine the assay buffer, myofibrils or myosin, and varying concentrations of Mavacamten (or DMSO as a control).[16]
-
Reaction Initiation: Start the reaction by adding a known concentration of ATP.[11]
-
Measurement: Monitor the rate of ATP hydrolysis. A common method is an enzymatically coupled assay where the production of ADP is linked to the oxidation of NADH, which can be measured by a decrease in absorbance at 340 nm.[16]
-
Data Analysis: Normalize the ATPase rates to the DMSO control and plot against Mavacamten concentration. Fit the data to a dose-response curve to determine the IC50 value.[7]
In Vitro Motility Assay
This assay visualizes the movement of fluorescently labeled actin filaments propelled by myosin adhered to a surface.
Protocol Outline:
-
Surface Preparation: Coat a glass surface with myosin heavy meromyosin (HMM).[7]
-
Assay Chamber Assembly: Create a flow cell for the assay.
-
Actin Labeling: Label actin filaments with a fluorescent probe (e.g., phalloidin-rhodamine).
-
Assay Execution: Introduce fluorescently labeled actin filaments and ATP into the flow cell. Add varying concentrations of Mavacamten or DMSO.[7]
-
Data Acquisition: Record the movement of the actin filaments using fluorescence microscopy.
-
Data Analysis: Quantify the sliding velocities of the actin filaments. Determine the IC50 of Mavacamten by plotting the normalized velocities against its concentration.[7]
Force Measurement in Skinned Muscle Fibers
This technique measures the contractile force generated by demembranated (skinned) muscle fibers at different calcium concentrations.
Protocol Outline:
-
Fiber Preparation: Isolate small bundles of muscle fibers and chemically "skin" them to remove membranes, allowing direct access to the contractile machinery.[17]
-
Mounting: Attach the skinned fiber bundle between a force transducer and a motor.
-
Solution Perfusion: Expose the fiber to a series of solutions with varying calcium concentrations (pCa) and with or without Mavacamten.[17][18]
-
Force Measurement: Record the isometric force generated by the fiber at each pCa.
-
Data Analysis: Plot the force as a function of pCa to generate a force-pCa curve. This allows for the determination of maximal force and calcium sensitivity (pCa50). Compare these parameters in the presence and absence of Mavacamten.[19]
Conclusion
Mavacamten represents a significant advancement in the treatment of hypertrophic cardiomyopathy, shifting the paradigm from purely symptomatic management to a targeted therapy that addresses the fundamental molecular defect. Its discovery and development underscore the value of targeting the allosteric regulation of enzymes to achieve therapeutic benefit. The comprehensive preclinical and clinical data available for Mavacamten provide a valuable resource for scientists and researchers in the field of cardiovascular drug discovery and development.
References
- 1. CAMZYOS® (mavacamten) EXPLORER-HCM Pivotal Trial Data | Safety Profile [camzyoshcp.com]
- 2. drugs.com [drugs.com]
- 3. A small-molecule inhibitor of sarcomere contractility suppresses hypertrophic cardiomyopathy in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Mavacamten: A First-in-class Oral Modulator of Cardiac Myosin for the Treatment of Symptomatic Hypertrophic Obstructive Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. droracle.ai [droracle.ai]
- 6. A Systematic Review of Clinical Trials on Mavacamten in Hypertrophic Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
- 7. A small-molecule modulator of cardiac myosin acts on multiple stages of the myosin chemomechanical cycle - PMC [pmc.ncbi.nlm.nih.gov]
- 8. drughunter.com [drughunter.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. academic.oup.com [academic.oup.com]
- 11. accessdata.fda.gov [accessdata.fda.gov]
- 12. New Drug for Heart Disease Shows Promise for Cats and Humans | UC Davis [ucdavis.edu]
- 13. Clinical Study to Evaluate Mavacamten [MYK-461] in Adults With Symptomatic Obstructive Hypertrophic Cardiomyopathy - American College of Cardiology [acc.org]
- 14. Mavacamten in Patients With Hypertrophic Cardiomyopathy Referred for Septal Reduction: Week 56 Results From the VALOR-HCM Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Myosin in autoinhibited off state(s), stabilized by mavacamten, can be recruited via inotropic effectors - PMC [pmc.ncbi.nlm.nih.gov]
- 17. rupress.org [rupress.org]
- 18. researchgate.net [researchgate.net]
- 19. Mavacamten decreases maximal force and Ca2+ sensitivity in the N47K-myosin regulatory light chain mouse model of hypertrophic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]

